N-(2-ethoxyphenyl)-2,2-diphenylacetamide

• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-(2-ethoxyphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C22H21NO2/c1-2-25-20-16-10-9-15-19(20)23-22(24)21(17-11-5-3-6-12-17)18-13-7-4-8-14-18/h3-16,21H,2H2,1H3,(H,23,24)
• InChI Key: LRBUBUHAIVWLPS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-(2-ethoxyphenyl)-2,2-diphenylacetamide, also known as EDA or ethylphenidate, is a chemical compound that belongs to the family of phenidates. It is a stimulant drug that is structurally similar to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD). EDA has been used in scientific research to study its mechanism of action and its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2,2-diphenylacetamide is similar to that of methylphenidate, as both drugs inhibit the reuptake of dopamine and norepinephrine in the brain. This results in increased levels of these neurotransmitters in the synaptic cleft, leading to enhanced cognitive function and increased alertness.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to increase locomotor activity and induce stereotypic behaviors in rodents. In humans, this compound has been shown to improve cognitive function and attention in healthy individuals, but its effects on individuals with ADHD are less clear.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-2,2-diphenylacetamide in lab experiments is its structural similarity to methylphenidate, which allows for comparisons between the two drugs. However, this compound has a shorter half-life than methylphenidate, which may limit its usefulness in certain experiments. Additionally, this compound has not been extensively studied in humans, which may limit its potential therapeutic applications.

Future Directions

There are several potential future directions for research on N-(2-ethoxyphenyl)-2,2-diphenylacetamide. One area of interest is its potential as a treatment for substance abuse disorders, as it has been shown to reduce drug-seeking behavior in animal studies. Another area of interest is its potential as a cognitive enhancer, as it has been shown to improve cognitive function in healthy individuals. Additionally, further studies are needed to determine the safety and efficacy of this compound in treating conditions such as ADHD and depression.

Synthesis Methods

N-(2-ethoxyphenyl)-2,2-diphenylacetamide can be synthesized through a multistep reaction involving the condensation of ethyl 2-bromoacetate with 2-ethoxyaniline, followed by a reduction step using sodium borohydride. The final product is obtained through a reaction with diphenylacetic acid chloride.

Scientific Research Applications

N-(2-ethoxyphenyl)-2,2-diphenylacetamide has been used in scientific research to study its potential therapeutic applications in treating conditions such as ADHD, narcolepsy, and depression. It has also been studied for its potential use as a cognitive enhancer and as a treatment for substance abuse disorders.